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Compound of Interest

Compound Name: 1-Bromo-3-iodo-2-nitrobenzene

Cat. No.: B1376280 Get Quote

An In-Depth Technical Guide to the Safe Handling and Management of 1-Bromo-3-iodo-2-
nitrobenzene

Introduction
1-Bromo-3-iodo-2-nitrobenzene is a tri-substituted benzene derivative whose strategic

combination of functional groups—a nitro group and two different halogens—makes it a highly

versatile intermediate in modern organic synthesis.[1] Its molecular architecture is pivotal for

advancements in the pharmaceutical and agrochemical industries, where it serves as a

fundamental building block for complex target molecules.[2] The presence of bromine and

iodine atoms offers distinct sites for selective functionalization, such as cross-coupling

reactions, while the electron-withdrawing nitro group modulates the reactivity of the aromatic

ring.[1][3]

However, the same chemical properties that make this compound synthetically valuable also

confer significant health hazards. As a halogenated nitroaromatic compound, 1-Bromo-3-iodo-
2-nitrobenzene requires meticulous handling and strict adherence to safety protocols to

mitigate risks to researchers and the environment. This guide serves as a comprehensive

technical resource for scientists and drug development professionals, offering field-proven

insights and systematic procedures for the safe management of this chemical throughout its

lifecycle in the laboratory.
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Section 1: Hazard Identification and Toxicological
Profile
Understanding the inherent risks of a chemical is the foundation of safe laboratory practice.

The hazardous nature of 1-Bromo-3-iodo-2-nitrobenzene stems from its specific combination

of functional groups, which are common to other toxic compounds.

Physical and Chemical Properties
A summary of the key physical and chemical properties is presented below. This data is

essential for understanding the compound's behavior under laboratory conditions.

Property Value Source

CAS Number 1126425-84-0

Molecular Formula C₆H₃BrINO₂ [4]

Molecular Weight 327.90 g/mol [4]

Physical Form
Solid, white to pale yellow

powder/crystals
[1][3]

Melting Point

52-55 °C (for the related

isomer 1-Bromo-3-

nitrobenzene)

Solubility

Limited solubility in water;

soluble in organic solvents like

ethanol and ether

[3]

GHS Hazard Classification
1-Bromo-3-iodo-2-nitrobenzene is classified as hazardous under the Globally Harmonized

System (GHS). The primary hazards are summarized in the following table.
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Hazard
Class

Category
GHS
Pictogram

Signal
Word

Hazard
Statement

Source

Acute

Toxicity, Oral
Category 4 GHS07 Warning

H302:

Harmful if

swallowed

[4][5]

Acute

Toxicity,

Dermal

Category 4 GHS07 Warning

H312:

Harmful in

contact with

skin

[4][5]

Acute

Toxicity,

Inhalation

Category 4 GHS07 Warning

H332:

Harmful if

inhaled

[4][5]

Skin

Corrosion/Irrit

ation

Category 2 GHS07 Warning

H315:

Causes skin

irritation

[4][5]

Serious Eye

Damage/Irrita

tion

Category 2 /

2A
GHS07 Warning

H319:

Causes

serious eye

irritation

[4][5]

Specific

Target Organ

Toxicity

Category 3 GHS07 Warning

H335: May

cause

respiratory

irritation

[5]

Toxicological Insights: The Nitrobenzene Effect
The primary toxicological concern with 1-Bromo-3-iodo-2-nitrobenzene is its potential to

induce methemoglobinemia, a characteristic effect of nitroaromatic compounds.[6][7][8]

Mechanism of Toxicity: Upon absorption into the body, the nitro group (-NO₂) can be

metabolized, leading to the oxidation of the iron (II) in hemoglobin to iron (III), forming

methemoglobin.[9] Methemoglobin is incapable of binding and transporting oxygen, leading

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 17 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-iodo-3-nitrobenzene
https://www.echemi.com/produce/pr24111233346-1-bromo-2-iodo-3-nitrobenzene.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-iodo-3-nitrobenzene
https://www.echemi.com/produce/pr24111233346-1-bromo-2-iodo-3-nitrobenzene.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-iodo-3-nitrobenzene
https://www.echemi.com/produce/pr24111233346-1-bromo-2-iodo-3-nitrobenzene.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-iodo-3-nitrobenzene
https://www.echemi.com/produce/pr24111233346-1-bromo-2-iodo-3-nitrobenzene.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-iodo-3-nitrobenzene
https://www.echemi.com/produce/pr24111233346-1-bromo-2-iodo-3-nitrobenzene.html
https://www.echemi.com/produce/pr24111233346-1-bromo-2-iodo-3-nitrobenzene.html
https://www.benchchem.com/product/b1376280?utm_src=pdf-body
https://cameochemicals.noaa.gov/chemical/20528
https://www.atsdr.cdc.gov/ToxProfiles/tp140-c1-b.pdf
https://assets.publishing.service.gov.uk/media/6686ccc9d9d35187868f44bf/Nitrobenzene-incident-management.pdf
https://www.sigmaaldrich.com/JP/ja/sds/aldrich/775614
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1376280?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


to a state of functional anemia and cyanosis (a bluish discoloration of the skin and mucous

membranes).[8][10]

Symptoms of Exposure: The onset of symptoms may be delayed for several hours post-

exposure.[8] Initial signs include headache, dizziness, weakness, nausea, and shortness of

breath.[7][11] As methemoglobin levels rise, cyanosis becomes apparent, and higher

concentrations can lead to respiratory distress, collapse, coma, and even death.[10][12]

Absorption Routes: Like its parent compound, nitrobenzene, it is expected to be readily

absorbed through all routes: inhalation of dust, ingestion, and, critically, skin absorption.[6][8]

The potential for rapid dermal absorption means that skin contact poses a significant risk of

systemic toxicity.[13]

Section 2: Exposure Control and Personal
Protective Equipment (PPE)
Given the compound's toxicity profile, a multi-layered approach to exposure control is

mandatory. This follows the principle of the hierarchy of controls, which prioritizes engineering

and administrative controls over sole reliance on PPE.
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Caption: Hierarchy of Controls for Chemical Safety.

Engineering Controls
Chemical Fume Hood: All handling of 1-Bromo-3-iodo-2-nitrobenzene solid and its

solutions must be conducted within a certified chemical fume hood to prevent inhalation of

dust or vapors.[14]

Ventilation: The laboratory must have adequate general ventilation to supplement the local

exhaust of the fume hood.

Emergency Equipment: An emergency eyewash station and safety shower must be located

in immediate proximity to the handling area.[15] Their functionality should be checked
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regularly.

Personal Protective Equipment (PPE)
PPE is the last line of defense and must be selected carefully to provide an effective barrier

against the chemical.
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Body Part Required PPE
Specifications and
Rationale

Source

Eyes/Face
Safety Goggles &

Face Shield

Chemical splash

goggles that provide a

complete seal are

mandatory. A full-face

shield must be worn

over the goggles

during procedures

with a high risk of

splashing.

[13]

Hands

Double Nitrile Gloves

or Neoprene/Butyl

Gloves

For incidental contact,

double-gloving with

nitrile gloves is the

minimum requirement.

For direct handling or

extended tasks,

heavy-duty neoprene

or butyl rubber gloves

are recommended

due to their superior

resistance to

halogenated aromatic

compounds. Gloves

must be changed

immediately upon

contamination.

[13]

Body
Chemical-Resistant

Laboratory Coat

A long-sleeved, fully-

fastened lab coat

made of a chemically

resistant material is

required to protect the

skin and personal

clothing.

[16][17]
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Respiratory
NIOSH-approved

Respirator (if needed)

Respiratory protection

is generally not

required when work is

performed within a

certified fume hood. If

engineering controls

fail or for emergency

response, a NIOSH-

approved respirator

with organic

vapor/particulate

cartridges is

necessary.

[16]

Section 3: Standard Operating Procedures for
Handling
Adherence to a validated Standard Operating Procedure (SOP) is critical for minimizing

exposure and ensuring reproducible, safe science.

Protocol: Weighing and Transferring the Solid
Preparation: Don all required PPE as specified in Section 2.2. Designate and clean a specific

area within the chemical fume hood for the procedure.

Equipment Setup: Place a calibrated analytical balance inside the fume hood. Use anti-static

weighing paper or a suitable container (e.g., glass vial).

Weighing: Carefully transfer the desired amount of 1-Bromo-3-iodo-2-nitrobenzene from

the stock bottle to the weighing container using a clean spatula. Perform the transfer slowly

to avoid creating airborne dust.

Transfer: Gently add the weighed solid to the reaction vessel. If necessary, use a small

amount of a compatible solvent to rinse the weighing container and ensure a complete

transfer.
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Cleanup: Immediately close the stock bottle. Wipe down the spatula and the balance with a

solvent-dampened cloth. Dispose of the weighing paper and cloth in the designated

halogenated solid waste container.

Post-Handling: Remove PPE in the correct order and wash hands thoroughly with soap and

water.

Causality & Field Insights: Using an anti-static weigh boat or grounding the balance can

prevent static discharge, which can cause the fine powder to jump, leading to loss of material

and contamination of the workspace. This is especially critical in low-humidity environments.

Section 4: Storage and Incompatibility
Proper storage is crucial to maintain the chemical's integrity and prevent hazardous incidents.

Storage Requirements
Condition Requirement Rationale Source

Temperature Room Temperature To ensure stability.

Atmosphere Sealed in Dry

The compound may

be sensitive to

moisture. A tight seal

prevents

contamination.

Light Keep in Dark Place

Similar aromatic

compounds can be

light-sensitive, leading

to degradation.

[18]

Location Store Locked Up

To restrict access to

authorized personnel

only.

[19]

Segregation
Designated area for

toxic solids

Store away from

incompatible

materials.

[5]
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Chemical Incompatibilities
Do not store 1-Bromo-3-iodo-2-nitrobenzene with the following materials:

Strong Oxidizing Agents: Can lead to violent reactions.[15][19]

Strong Bases: May cause decomposition or hazardous reactions.[15][18]

Chemical Storage Segregation

1-Bromo-3-iodo-2-nitrobenzene
(Toxic Organics Cabinet)

Acids
(Corrosives Cabinet)

Bases
(Corrosives Cabinet,
Separate from Acids)

Oxidizers
(Oxidizers Cabinet)

Flammables
(Flammables Cabinet)

Click to download full resolution via product page

Caption: Conceptual diagram for chemical storage segregation.

Section 5: Emergency Procedures
Immediate and correct response to an emergency can significantly reduce the severity of the

outcome.

Spill Management Protocol
A spill should be treated as a high-hazard event requiring a calm and systematic response.
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Spill Occurs

Evacuate Immediate Area
Alert Others

Don Appropriate PPE
(incl. respiratory if needed)

Contain Spill with
Inert Absorbent

(e.g., sand, vermiculite)

Carefully Collect Absorbed Material
into a Labeled Waste Container

Decontaminate Spill Area
(Solvent then Soap & Water)

Dispose of all materials
as Halogenated Hazardous Waste

Report Incident to EHS

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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Evacuate: Immediately evacuate all non-essential personnel from the spill area.[14]

Alert: Inform nearby colleagues and the laboratory supervisor.

Contain: Prevent the spill from spreading or entering drains by diking the perimeter with an

inert absorbent material like sand or vermiculite.[14][16]

Collect: Once the spill is absorbed, carefully sweep or scoop the material into a designated,

clearly labeled hazardous waste container.[14]

Decontaminate: Clean the spill area with an appropriate solvent, followed by a thorough

wash with soap and water.[14]

Dispose: All contaminated materials, including PPE, must be disposed of as hazardous

waste.[16]

First Aid Measures
Immediate medical attention is required for all exposures. The delayed onset of systemic

effects like methemoglobinemia is a critical consideration.[8][20]
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Exposure Route First Aid Procedure Source

Inhalation

Remove the individual to fresh

air immediately. If breathing is

difficult or has stopped, provide

artificial respiration. Seek

immediate medical attention.

[19][21]

Skin Contact

Immediately remove all

contaminated clothing. Flush

the affected skin with copious

amounts of water and soap for

at least 15-20 minutes. Seek

immediate medical attention.

[9][19][20]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes at an eyewash station,

holding eyelids open. Remove

contact lenses if present and

easy to do. Seek immediate

medical attention.

[19][20]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Call a

Poison Control Center and

seek immediate medical

attention.

[20]

Section 6: Waste Disposal
Proper disposal is a legal and ethical requirement to protect environmental and public health.

Protocol: Waste Collection and Disposal
Segregation: Collect all waste containing 1-Bromo-3-iodo-2-nitrobenzene in a dedicated

"Halogenated Organic Waste" container. Do not mix with non-halogenated waste or other
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incompatible waste streams.[14][22]

Container: Use a designated, chemically resistant, and leak-proof container with a secure lid.

The container must be in good condition.[14][22]

Labeling: The container must be clearly labeled with a "Hazardous Waste" tag, listing "1-
Bromo-3-iodo-2-nitrobenzene" and all other components of the waste stream.[14]

Storage: Store the sealed waste container in a designated satellite accumulation area,

preferably within secondary containment, away from heat and ignition sources.

Final Disposal: Under no circumstances should this chemical be disposed of down the drain

or in regular trash.[14] Arrange for pickup and disposal via a licensed professional waste

disposal service. The recommended disposal method is high-temperature incineration in a

facility equipped with afterburners and scrubbers to handle halogenated compounds.[14]

Causality & Field Insights: Segregating halogenated waste is critical because its incineration

requires special conditions and equipment to neutralize the corrosive and toxic byproducts

(e.g., HBr, HI) that are formed. Mixing it with non-halogenated waste unnecessarily increases

the volume of waste that requires this expensive, specialized treatment.

Conclusion
1-Bromo-3-iodo-2-nitrobenzene is a valuable reagent whose utility is matched by its potential

hazards. A thorough understanding of its toxicological properties, coupled with the disciplined

implementation of engineering controls, appropriate PPE, and validated handling and disposal

protocols, is essential for its safe use. By treating this compound with the respect it demands

and adhering to the principles outlined in this guide, researchers can effectively mitigate risks

and maintain a safe laboratory environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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